Cas no 2228584-74-3 (2-1-(5-bromo-3-nitropyridin-2-yl)cyclopropylethan-1-amine)

2-1-(5-bromo-3-nitropyridin-2-yl)cyclopropylethan-1-amine structure
2228584-74-3 structure
Product Name:2-1-(5-bromo-3-nitropyridin-2-yl)cyclopropylethan-1-amine
CAS No:2228584-74-3
MF:C10H12BrN3O2
MW:286.12518119812
CID:6497736
PubChem ID:165651629
Update Time:2025-07-22

2-1-(5-bromo-3-nitropyridin-2-yl)cyclopropylethan-1-amine Chemical and Physical Properties

Names and Identifiers

    • 2-1-(5-bromo-3-nitropyridin-2-yl)cyclopropylethan-1-amine
    • 2-[1-(5-bromo-3-nitropyridin-2-yl)cyclopropyl]ethan-1-amine
    • EN300-1922714
    • 2228584-74-3
    • Inchi: 1S/C10H12BrN3O2/c11-7-5-8(14(15)16)9(13-6-7)10(1-2-10)3-4-12/h5-6H,1-4,12H2
    • InChI Key: BRJNPBDTUTUTAZ-UHFFFAOYSA-N
    • SMILES: BrC1=CN=C(C(=C1)[N+](=O)[O-])C1(CCN)CC1

Computed Properties

  • Exact Mass: 285.01129g/mol
  • Monoisotopic Mass: 285.01129g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 3
  • Complexity: 278
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.4
  • Topological Polar Surface Area: 84.7Ų

2-1-(5-bromo-3-nitropyridin-2-yl)cyclopropylethan-1-amine Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-1922714-0.05g
2-[1-(5-bromo-3-nitropyridin-2-yl)cyclopropyl]ethan-1-amine
2228584-74-3
0.05g
$1428.0 2023-09-17
Enamine
EN300-1922714-0.1g
2-[1-(5-bromo-3-nitropyridin-2-yl)cyclopropyl]ethan-1-amine
2228584-74-3
0.1g
$1496.0 2023-09-17
Enamine
EN300-1922714-0.25g
2-[1-(5-bromo-3-nitropyridin-2-yl)cyclopropyl]ethan-1-amine
2228584-74-3
0.25g
$1564.0 2023-09-17
Enamine
EN300-1922714-0.5g
2-[1-(5-bromo-3-nitropyridin-2-yl)cyclopropyl]ethan-1-amine
2228584-74-3
0.5g
$1632.0 2023-09-17
Enamine
EN300-1922714-1.0g
2-[1-(5-bromo-3-nitropyridin-2-yl)cyclopropyl]ethan-1-amine
2228584-74-3
1g
$1701.0 2023-06-02
Enamine
EN300-1922714-2.5g
2-[1-(5-bromo-3-nitropyridin-2-yl)cyclopropyl]ethan-1-amine
2228584-74-3
2.5g
$3332.0 2023-09-17
Enamine
EN300-1922714-5.0g
2-[1-(5-bromo-3-nitropyridin-2-yl)cyclopropyl]ethan-1-amine
2228584-74-3
5g
$4930.0 2023-06-02
Enamine
EN300-1922714-10.0g
2-[1-(5-bromo-3-nitropyridin-2-yl)cyclopropyl]ethan-1-amine
2228584-74-3
10g
$7312.0 2023-06-02
Enamine
EN300-1922714-1g
2-[1-(5-bromo-3-nitropyridin-2-yl)cyclopropyl]ethan-1-amine
2228584-74-3
1g
$1701.0 2023-09-17
Enamine
EN300-1922714-5g
2-[1-(5-bromo-3-nitropyridin-2-yl)cyclopropyl]ethan-1-amine
2228584-74-3
5g
$4930.0 2023-09-17

Additional information on 2-1-(5-bromo-3-nitropyridin-2-yl)cyclopropylethan-1-amine

Introduction to 2-1-(5-bromo-3-nitropyridin-2-yl)cyclopropylethan-1-amine (CAS No. 2228584-74-3)

2-1-(5-bromo-3-nitropyridin-2-yl)cyclopropylethan-1-amine is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound, identified by its CAS number 2228584-74-3, represents a unique structural motif that combines a cyclopropyl group with a pyridine derivative, making it a promising candidate for further exploration in drug discovery and development. The presence of both bromo and nitro substituents on the pyridine ring introduces additional reactivity, which can be exploited for various synthetic transformations and biological applications.

The structural features of 2-1-(5-bromo-3-nitropyridin-2-yl)cyclopropylethan-1-amine make it an intriguing molecule for medicinal chemists. The cyclopropyl group is known for its ability to enhance metabolic stability and binding affinity, while the pyridine ring serves as a common pharmacophore in many bioactive molecules. The bromo and nitro substituents further contribute to the compound's versatility, allowing for selective functionalization and derivatization.

In recent years, there has been growing interest in the development of novel heterocyclic compounds for therapeutic applications. Pyridine derivatives, in particular, have been extensively studied due to their broad spectrum of biological activities. The compound 2-1-(5-bromo-3-nitropyridin-2-yl)cyclopropylethan-1-amine falls within this category and has been explored in several preclinical studies. Its unique structural framework suggests potential applications in the treatment of various diseases, including cancer, inflammation, and infectious disorders.

One of the most compelling aspects of 2-1-(5-bromo-3-nitropyridin-2-yl)cyclopropylethan-1-amine is its potential as a scaffold for drug design. The cyclopropyl moiety can be particularly useful in improving oral bioavailability and reducing drug-drug interactions, while the pyridine ring provides a platform for further chemical modifications. These features make it an attractive candidate for developing new small-molecule drugs with improved pharmacokinetic profiles.

Recent advancements in computational chemistry have enabled researchers to predict the biological activity of compounds with greater accuracy. By leveraging molecular modeling techniques, scientists have been able to identify promising candidates like 2-1-(5-bromo-3-nitropyridin-2-yl)cyclopropylethan-1-amine that exhibit favorable interactions with biological targets. These studies have highlighted the compound's potential as an inhibitor of kinases and other enzymes involved in disease pathways.

The synthesis of 2-1-(5-bromo-3-nitropyridin-2-yl)cyclopropylethan-1-amine presents several challenges due to its complex structure. However, modern synthetic methodologies have made it possible to access such molecules with high efficiency and purity. Techniques such as palladium-catalyzed cross-coupling reactions have been particularly useful in constructing the cyclopropyl-pyridine linkage. Additionally, protecting group strategies have been employed to ensure regioselective functionalization at multiple sites.

In vitro studies have demonstrated that 2-1-(5-bromo-3-nitropyridin-2-y lcyclopropylethan -1 -amine) exhibits notable biological activity against various targets. For instance, it has shown inhibitory effects on certain kinases that are overexpressed in cancer cells. These findings have prompted further investigation into its potential as an anticancer agent. Moreover, the compound has demonstrated anti-inflammatory properties by modulating signaling pathways associated with immune responses.

The bromo and nitro substituents on the pyridine ring play a crucial role in determining the biological activity of 2 - 1 - (5 - bromo - 3 - nitropyridin - 2 - yl) cyc lo prop yle than - 1 - am ine . These functional groups can be selectively modified to enhance potency or selectivity against specific targets. For example, reduction of the nitro group can yield an amine derivative that retains biological activity while altering its pharmacological profile.

Future research on 2 - 1 - (5 - bromo - 3 - nitropy ridin e - 2 - yl) cyc lo prop yle thane th an - 1 am ine will likely focus on optimizing its synthetic routes and exploring new derivatives with improved properties. Additionally, preclinical studies will be essential to evaluate its safety and efficacy before moving into human trials. Collaborative efforts between academic institutions and pharmaceutical companies will be crucial in advancing this promising compound towards clinical application.

The growing interest in heterocyclic compounds like 2 - 1 -(5-bromo--3-nitropy ridine -- 2-y l) cy clo prop yle thane th an -- 1 am ine underscores their importance in modern drug discovery. As our understanding of disease mechanisms continues to evolve, so does our need for innovative therapeutic agents. This compound represents just one example of how structural diversity can lead to novel treatments with significant clinical impact.

Recommended suppliers
SHOCHEM(SHANGHAI) CO.,lTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
SHOCHEM(SHANGHAI) CO.,lTD
Suzhou Genelee Bio-Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Suzhou Genelee Bio-Technology Co., Ltd.
Jiangsu Xinsu New Materials Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangsu Xinsu New Materials Co., Ltd
Shanghai Aoguang Biotechnology Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Aoguang Biotechnology Co., Ltd
Shandong Feiyang Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shandong Feiyang Chemical Co., Ltd